Cas no 2877663-56-2 (2-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}-N-(oxan-4-yl)acetamide)

• Product Name: 2-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}-N-(oxan-4-yl)acetamide
• CAS No: 2877663-56-2
• MF: C₁₉H₂₆F₂N₂O₂
• MW: 352.418752193451
• CID: 5308294
• PubChem ID: 165431684
• Update Time: 2025-06-30

2-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6830-8446
• 2877663-56-2
• 2-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}-N-(oxan-4-yl)acetamide
• AKOS040887932
• 1-[(3,5-Difluorophenyl)methyl]-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C19H26F2N2O2/c20-16-9-15(10-17(21)12-16)13-23-5-1-14(2-6-23)11-19(24)22-18-3-7-25-8-4-18/h9-10,12,14,18H,1-8,11,13H2,(H,22,24)
• InChI Key： HNCXROGZZYLUFC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(F)=CC(F)=C2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 352.19623440g/mol
• Monoisotopic Mass: 352.19623440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.6±45.0 °C(Predicted)
• pka: 15.47±0.20(Predicted)

Additional information on 2-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}-N-(oxan-4-yl)acetamide

2-{1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}-N-(oxan-4-yl)acetamide: A Comprehensive Overview

The compound 2-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}-N-(oxan-4-yl)acetamide, with CAS No. 2877663-56-2, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperidine ring, a difluorophenyl substituent, and an acetamide group linked to a tetrahydropyran moiety. These structural elements contribute to its potential as a bioactive agent in various therapeutic areas.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. The incorporation of the 3,5-difluorophenyl group introduces steric and electronic effects that can influence the molecule's interactions with biological targets. Recent studies have highlighted the importance of such substitutions in modulating pharmacokinetic properties, such as absorption and metabolism. For instance, fluorine atoms are known to enhance lipophilicity while maintaining drug-like properties, making this compound a promising candidate for drug development.

One of the key areas of research surrounding this compound is its pharmacological activity. Preclinical studies have demonstrated that it exhibits potent activity against various enzyme targets, including kinases and proteases. This suggests potential applications in the treatment of conditions such as inflammation, cancer, and neurodegenerative diseases. Furthermore, the tetrahydropyran group attached to the acetamide moiety may play a role in improving bioavailability by enhancing solubility and reducing first-pass metabolism.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins, revealing critical interactions such as hydrogen bonding and hydrophobic interactions. For example, the amide group in the acetamide moiety forms strong hydrogen bonds with specific residues in the active site of target enzymes. Such findings are crucial for guiding further optimization of this compound to improve its efficacy and selectivity.

In addition to its pharmacological properties, the environmental impact of this compound has also been a topic of interest. Green chemistry principles are increasingly being applied to assess the sustainability of chemical synthesis routes. Researchers have explored eco-friendly methods for synthesizing this compound, including the use of catalytic systems and solvent-free reactions. These efforts aim to minimize waste generation and reduce the overall environmental footprint associated with its production.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. HRMS provides precise molecular weight information, while NMR spectroscopy offers detailed insights into the spatial arrangement of atoms within the molecule. These analytical tools are essential for ensuring the quality and consistency of this compound during preclinical testing.

Looking ahead, ongoing research is focused on exploring the clinical potential of this compound. Early-stage clinical trials are being designed to evaluate its safety profile and pharmacokinetics in human subjects. Additionally, researchers are investigating strategies to address potential challenges such as off-target effects and drug resistance. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable therapeutic agent.

In conclusion, 2-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}-N-(oxan-4-yl)acetamide represents a compelling example of how modern chemical synthesis and pharmacological research can converge to develop innovative therapeutic agents. With its unique structural features and promising biological activity, this compound holds significant potential for addressing unmet medical needs across various disease areas.